Cas no 73179-99-4 (Eicosanoic acid,15-hydroxy-)
Eicosanoic acid,15-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Eicosanoic acid,15-hydroxy-
- 15-hydroxyeicosanoic acid
- 15-hydroxyicosanoic acid
- CHEBI:189996
- 15-hydroxy-eicosanoic acid
- DTXSID00993908
- 20:0(15-OH)
- Eicosanoic acid, 15-hydroxy-
- 73179-99-4
- G65320
-
- Inchi: 1S/C20H40O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h19,21H,2-18H2,1H3,(H,22,23)
- InChI Key: BLERHOKJGPAHCL-UHFFFAOYSA-N
- SMILES: OC(CCCCC)CCCCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 328.298
- Monoisotopic Mass: 328.298
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 0.935
- Boiling Point: 462.3°C at 760 mmHg
- Flash Point: 247.5°C
- Refractive Index: 1.468
Eicosanoic acid,15-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00FTBL-50mg |
15-hydroxyeicosanoic acid |
73179-99-4 | 98% | 50mg |
$1228.00 | 2024-04-21 | |
| 1PlusChem | 1P00FTBL-100mg |
15-hydroxyeicosanoic acid |
73179-99-4 | 98% | 100mg |
$1951.00 | 2024-04-21 | |
| 1PlusChem | 1P00FTBL-250mg |
15-hydroxyeicosanoic acid |
73179-99-4 | 98% | 250mg |
$3302.00 | 2024-04-21 | |
| A2B Chem LLC | AH37041-50mg |
15-hydroxyeicosanoic acid |
73179-99-4 | 98% | 50mg |
$1079.00 | 2024-04-19 | |
| A2B Chem LLC | AH37041-100mg |
15-hydroxyeicosanoic acid |
73179-99-4 | 98% | 100mg |
$1746.00 | 2024-04-19 | |
| A2B Chem LLC | AH37041-250mg |
15-hydroxyeicosanoic acid |
73179-99-4 | 98% | 250mg |
$3056.00 | 2024-04-19 |
Eicosanoic acid,15-hydroxy- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Eicosanoic acid,15-hydroxy-
Comprehensive Overview of Eicosanoic acid,15-hydroxy- (CAS No. 73179-99-4): Properties, Applications, and Research Insights
Eicosanoic acid,15-hydroxy- (CAS No. 73179-99-4), a hydroxylated derivative of eicosanoic acid, is a bioactive fatty acid gaining attention in pharmaceutical, cosmetic, and biochemical research. This compound, also referred to as 15-hydroxyarachidic acid, belongs to the class of long-chain hydroxy fatty acids (HFA), which are pivotal in cellular signaling and lipid metabolism. Its unique structure—featuring a hydroxyl group at the C-15 position—imparts distinct physicochemical properties, making it valuable for specialized applications.
Recent studies highlight the role of 15-hydroxy eicosanoic acid in modulating inflammatory pathways and skin barrier function, aligning with the growing consumer demand for anti-aging and dermocosmetic ingredients. Searches for "natural lipid moisturizers" and "hydroxy fatty acids in skincare" have surged, reflecting its relevance in clean-label formulations. Researchers also explore its potential in nutraceuticals, particularly for metabolic health, as users increasingly seek "bioactive lipids for wellness."
From a chemical perspective, Eicosanoic acid,15-hydroxy- exhibits amphiphilic behavior due to its polar hydroxyl group and nonpolar alkyl chain. This duality enhances its utility as an emulsifier or stabilizer in cosmetic formulations, addressing trends like "sustainable emulsifiers" and "green chemistry." Analytical techniques such as GC-MS and NMR are commonly employed to verify its purity, a critical factor given its use in high-end applications.
The compound’s biosynthesis occurs via enzymatic oxidation of arachidic acid, a process studied for biotechnological optimization. With the rise of "enzymatic synthesis" queries, industries aim to produce 73179-99-4 sustainably. Its compatibility with lipid nanoparticles further positions it as a candidate for drug delivery systems, a hotspot in pharmaceutical searches.
In conclusion, Eicosanoic acid,15-hydroxy- bridges gaps between biochemistry and commercial applications. Its multifunctionality—spanning skincare, health supplements, and material science—ensures its prominence in scientific and industrial discourse. As research advances, this compound may unlock novel solutions for personalized medicine and eco-friendly formulations, meeting evolving market needs.
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